Cas no 1030253-98-5 (1,4-Dioxa-9-thia-12-azadispiro4.2.4.2tetradecane-11-carboxylic Acid)

• Product Name: 1,4-Dioxa-9-thia-12-azadispiro4.2.4.2tetradecane-11-carboxylic Acid
• CAS No: 1030253-98-5
• MF: C₁₁H₁₇NO₄S
• MW: 259.321982145309
• MDL: MFCD06411612
• CID: 1083942
• PubChem ID: 2763858
• Update Time: 2025-05-18

1,4-Dioxa-9-thia-12-azadispiro4.2.4.2tetradecane-11-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid
• 1,4-DIOXA-9-THIA-AZADISPIRO[4.2.4.2]TETRADECANE-11-CARBOXYLIC ACID
• 1,4-DIOXA-9-THIA-12-AZADISPIRO[4.2.4.2]TETRADECANE-11-CARBOXYLIC ACID
• J-520377
• CS-0335615
• 1,4-dioxa-9-thia-12-azadispiro[4.2.4.2]tetradecane-11-carboxylic acid, AldrichCPR
• 12-Aza-1,4-dioxa-9-thiadispiro[4.2.4.2]tetradecane-11-carboxylic acid
• 3Y-0252
• 1,4-dioxa-9-thia-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-11-carboxylic acid
• 1,4-Dioxa-12-thia-9-azadispiro[4.2.4(8).2(5)]Tetradecane-10-carboxylic acid
• 1,4-dioxa-9-thia-12-azadispiro[4.2.4?.2?]tetradecane-11-carboxylic acid
• dioxathiaazadispirotetradecanecarboxylicacid
• 9,12-dioxa-4-thia-1-azadispiro[4.2.48.25]tetradecane-2-carboxylic acid
• 1030253-98-5
• AKOS005070328
• 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylicacid
• MFCD06411612
• DTXSID10377174
• 1,4-Dioxa-9-thia-12-azadispiro[4.2.4~8~.2~5~]tetradecane-11-carboxylic acid
• 1,4-Dioxa-9-thia-12-azadispiro4.2.4.2tetradecane-11-carboxylic Acid

• MDL： MFCD06411612
• Inchi： 1S/C11H17NO4S/c13-9(14)8-7-17-10(12-8)1-3-11(4-2-10)15-5-6-16-11/h8,12H,1-7H2,(H,13,14)
• InChI Key： JBVLAMYDJYTIBB-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC21CCC1(CC2)OCCO1

Computed Properties

• Exact Mass: 259.08782920g/mol
• Monoisotopic Mass: 259.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 201
• Boiling Point: 492.7±45.0 °C at 760 mmHg
• Flash Point: 251.8±28.7 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

1,4-Dioxa-9-thia-12-azadispiro4.2.4.2tetradecane-11-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Dioxa-9-thia-12-azadispiro4.2.4.2tetradecane-11-carboxylic Acid

1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]tetradecane-11-carboxylic Acid: A Comprehensive Overview

The compound 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]tetradecane-11-carboxylic Acid (CAS No: 1030253-98-5) is a highly specialized organic molecule with a unique structural composition that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex spirocyclic structure, which combines oxygen, sulfur, and nitrogen atoms in a highly symmetrical arrangement, making it a fascinating subject for both theoretical and applied research.

Recent studies have highlighted the potential of spirocyclic compounds like CAS No 1030253-98-5 in drug delivery systems due to their ability to form stable nanostructures. Researchers have demonstrated that these molecules can serve as efficient carriers for therapeutic agents, enhancing their bioavailability and reducing side effects. The incorporation of carboxylic acid groups in the structure further enhances its functionality, enabling it to interact with biological systems in a controlled manner.

The synthesis of 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]tetradecane-11-carboxylic Acid involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring scalability for industrial applications.

In terms of applications, this compound has shown promise in the development of advanced materials for electronic devices. Its unique electronic properties, derived from the spirocyclic framework, make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its potential in creating flexible electronics and wearable devices.

Moreover, the environmental impact of CAS No 1030253-98-5 has been a topic of interest among researchers. Studies have shown that this compound exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic materials. This attribute aligns with the growing demand for sustainable solutions in the chemical industry.

Looking ahead, the development of novel derivatives of 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]tetradecane-11-carboxylic Acid is expected to unlock new functionalities and applications across diverse sectors. Collaborative efforts between academic institutions and industry leaders are pivotal in driving innovation and ensuring the responsible use of this compound in various technological advancements.